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Compound of Interest

3-(Chloromethyl)-5-
Compound Name:
methylisoxazole

Cat. No. B1586295

Executive Summary: This document provides a comprehensive technical overview of 3-
(Chloromethyl)-5-methylisoxazole, a heterocyclic building block of significant interest to
researchers in medicinal chemistry and materials science. The isoxazole ring is a privileged
scaffold in drug discovery, and the reactive chloromethyl group at the 3-position makes this
compound a versatile intermediate for synthesizing a wide array of more complex molecules.
This guide details the compound's fundamental physicochemical properties, provides a
validated synthetic protocol, explores its chemical reactivity, outlines its key applications, and
establishes rigorous safety and handling procedures.

Core Compound Identification and Properties

3-(Chloromethyl)-5-methylisoxazole is a functionalized five-membered heterocycle. Its utility
is derived from the stable isoxazole core, which can act as a bioisostere for other functional
groups, and the highly reactive chloromethyl substituent, which serves as a potent electrophilic
handle for further molecular elaboration.

Physicochemical Data

The essential properties of 3-(Chloromethyl)-5-methylisoxazole are summarized below,
providing a foundational dataset for experimental design.
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Property Value Source(s)

Chemical Name 3-(Ch|<.)romethyl)-5- [1][2]
methylisoxazole

CAS Number 35166-37-1 [1][3][4]

Molecular Formula CsHeCINO [1112][3]

Molecular Weight 131.56 g/mol [1112113114]

Appearance Brown liquid [1]

Boiling Point 93 °C [1112]5]

Density 1.202 + 0.06 g/cm3 (Predicted) [11[2]

. 2-8 °C, under inert gas
Storage Conditions ) [1]
(Nitrogen or Argon)

Anticipated Spectroscopic Profile

While specific spectra should be acquired for each batch, the expected spectroscopic
characteristics are as follows:

e 'H NMR: The proton NMR spectrum is expected to show three distinct singlets: one for the
methyl group (-CHs) protons, one for the chloromethyl group (-CH2zCl) protons, and one for
the proton on the isoxazole ring. The relative integration of these peaks should be 3:2:1.

e 13C NMR: The carbon NMR spectrum should reveal five distinct signals corresponding to the
five carbon atoms in the molecule.

o Mass Spectrometry (MS): The mass spectrum will display a characteristic isotopic pattern for
a molecule containing one chlorine atom, with molecular ion peaks (M*) at m/z values
corresponding to the 35Cl and 37Cl isotopes in an approximate 3:1 ratio.

Synthesis and Mechanistic Insight

The synthesis of 3-(Chloromethyl)-5-methylisoxazole is most effectively achieved through
the chlorination of its corresponding alcohol precursor, (5-methylisoxazol-3-yl)methanol. This

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_IN_CB0197742.htm
https://www.echemi.com/products/pd180810107107-3-chloromethyl-5-methylisoxazole.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB0197742.htm
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=104292
https://www.sigmaaldrich.com/HK/zh/substance/bbe3chloromethyl5methylisoxazole1315635166371
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB0197742.htm
https://www.echemi.com/products/pd180810107107-3-chloromethyl-5-methylisoxazole.html
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=104292
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB0197742.htm
https://www.echemi.com/products/pd180810107107-3-chloromethyl-5-methylisoxazole.html
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=104292
https://www.sigmaaldrich.com/HK/zh/substance/bbe3chloromethyl5methylisoxazole1315635166371
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB0197742.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB0197742.htm
https://www.echemi.com/products/pd180810107107-3-chloromethyl-5-methylisoxazole.html
http://www.ichemical.com/products/35166-37-1.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB0197742.htm
https://www.echemi.com/products/pd180810107107-3-chloromethyl-5-methylisoxazole.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB0197742.htm
https://www.benchchem.com/product/b1586295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

transformation is a standard and reliable method for converting a primary alcohol to an alkyl

chloride.

Recommended Synthetic Protocol: Chlorination of (5-
methylisoxazol-3-yl)methanol

This protocol describes a common and efficient method for preparing the title compound. The

choice of thionyl chloride (SOCI2) as the chlorinating agent is deliberate; it reacts with the

alcohol to form the desired alkyl chloride, with the byproducts being gases (SO2z and HCI),

which simplifies the purification process.

Step-by-Step Methodology:

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize
HCl and SO2), add (5-methylisoxazol-3-yl)methanol (1.0 eq) and a suitable anhydrous
solvent such as dichloromethane or chloroform.

Cooling: Cool the reaction mixture to 0 °C in an ice bath. This is critical to control the initial
exotherm of the reaction.

Reagent Addition: Add thionyl chloride (SOCIz, ~1.2 eq) dropwise to the stirred solution via
the dropping funnel over 30-60 minutes. Maintaining a slow addition rate prevents a
dangerous temperature spike.

Reaction Progression: After the addition is complete, allow the mixture to warm to room
temperature and stir for 2-4 hours, or until TLC or GC-MS analysis indicates the complete
consumption of the starting material.

Workup: Carefully quench the reaction by slowly adding the mixture to ice-cold water.
Transfer the mixture to a separatory funnel, separate the organic layer, and wash it
sequentially with a saturated sodium bicarbonate solution (to neutralize residual acid) and
brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0a), filter, and
concentrate the solvent using a rotary evaporator. The crude product can be purified further
by vacuum distillation to yield 3-(Chloromethyl)-5-methylisoxazole as a brown liquid.
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Synthesis Workflow Diagram

The following diagram illustrates the key steps of the synthetic process.

4 )

Reaction Setup & Execution

@-methylisoxazol-B-yl)methanol in Anhydrous Solve@

Coolto 0 °C

[Slowly Add Thionyl Chloride (SOCIz)]

l

[Stir at Room Temperature (2-4hD

Proceed to Workup
)

-

Workup & Purification

[Quench with Ice WateD

[Wash with NaHCOs3 & Brine]

[ Dry over Naz2SOa4 ]

Solvent Removal

l

Vacuum Distillation

N\ i J

End

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(Chloromethyl)-5-methylisoxazole.

Chemical Reactivity and Synthetic Utility

The synthetic value of 3-(Chloromethyl)-5-methylisoxazole lies in the reactivity of its C-Cl
bond. The chloromethyl group acts as an excellent electrophile, readily participating in
nucleophilic substitution reactions, typically via an Sn2 mechanism. This allows for the covalent
attachment of the 5-methylisoxazole moiety to a wide range of molecular scaffolds.

The general reaction scheme is the displacement of the chloride anion (a good leaving group)
by a nucleophile (Nu~).
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Caption: General nucleophilic substitution reactivity of 3-(Chloromethyl)-5-methylisoxazole.
This reactivity makes it an essential precursor in various fields:

o Pharmaceutical Development: It is a key intermediate for synthesizing molecules targeting
the central nervous system and for creating novel anti-inflammatory and anticancer agents.
[6][7] The isoxazole ring itself can improve the metabolic stability of the final drug compound.

[7]
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e Agrochemical Synthesis: The compound serves as a starting material for new pesticides and
other crop protection agents.[8]

o Organic Synthesis: It is broadly used as a building block to introduce the 5-methylisoxazole
group into larger, more complex organic structures.[8]

Safety, Handling, and Storage

Due to its reactivity, 3-(Chloromethyl)-5-methylisoxazole must be handled with appropriate
caution. It is classified as a hazardous chemical.

H | Identificati

Hazard Statement Description GHS Classification  Source(s)

Causes severe skin

burns and eye Skin

H314 / H315 ] ) o [9][10]
damage / Causes skin  Corrosion/Irritation
irritation.
Causes serious eye Serious Eye

H319 o - [9]
irritation. Damage/Irritation

May cause an allergic ) o
H317 ] ) Skin Sensitization [1]
skin reaction.

May cause respirator Specific Target Organ
H335 _ -y- p y p . g g [9]
irritation. Toxicity

Combustible liquid. Flammable Liquids [9]

Note: Hazard classifications can vary slightly between suppliers. The most conservative
approach should always be taken.

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Always handle this chemical inside a certified chemical fume hood to
avoid inhalation of vapors.[9] Ensure an eyewash station and safety shower are readily
accessible.[9]
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» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[9]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[9] Avoid all

skin contact.

o Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded,
use a NIOSH/MSHA approved respirator.[9]

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area between 2-
8°C.[1] The compound should be stored under an inert atmosphere (e.g., nitrogen or argon)
and protected from moisture, heat, sparks, and open flames.[1][9] Incompatible materials
include strong oxidizing agents, bases, and amines.[9]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[9] Do not allow it to enter drains or

watercourses.

Conclusion

3-(Chloromethyl)-5-methylisoxazole is a valuable and versatile reagent in modern organic
and medicinal chemistry. Its well-defined physicochemical properties, straightforward synthesis,
and predictable reactivity make it an indispensable building block for the creation of novel
compounds with potential applications in pharmaceuticals and agrochemicals. Adherence to
strict safety protocols is mandatory to ensure its safe and effective use in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 3-(Chloromethyl)-5-
methylisoxazole: Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online
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formula-of-3-chloromethyl-5-methylisoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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